Cas no 878440-79-0 (1-Benzoyl-4,4'-bipiperidine)

• Product Name: 1-Benzoyl-4,4'-bipiperidine
• CAS No: 878440-79-0
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 1074943
• PubChem ID: 3165128
• Update Time: 2025-04-20

1-Benzoyl-4,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-4,4'-bipiperidine
• DTXSID20390399
• [4,4']Bipiperidinyl-1-yl-phenyl-methanone
• AKOS000588359
• FT-0679068
• phenyl-(4-piperidin-4-ylpiperidin-1-yl)methanone
• [4,4']Bipiperidinyl-1-ylphenylmethanone
• [4,4'-Bipiperidin]-1-yl(phenyl)methanone
• HMS1698P14
• BB 0261068
• SCHEMBL13801428
• 878440-79-0
• DB-016962
• STK663204
• 4,4'-bipiperidin-1-yl(phenyl)methanone

• MDL： MFCD06618479
• Inchi： 1S/C17H24N2O/c20-17(16-4-2-1-3-5-16)19-12-8-15(9-13-19)14-6-10-18-11-7-14/h1-5,14-15,18H,6-13H2
• InChI Key： HAKNHQBERYQVKI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCC(CC1)C1CCNCC1

Computed Properties

• Exact Mass: 272.188863393g/mol
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

1-Benzoyl-4,4'-bipiperidine Security Information

• HazardClass：IRRITANT